Cas no 2060008-58-2 (tert-butyl 5'-cyano-1',2'-dihydrospiroazetidine-3,3'-indole-1-carboxylate)

• Product Name: tert-butyl 5'-cyano-1',2'-dihydrospiroazetidine-3,3'-indole-1-carboxylate
• CAS No: 2060008-58-2
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• MDL: MFCD30499958
• CID: 5153763
• PubChem ID: 125452294
• Update Time: 2025-05-24

tert-butyl 5'-cyano-1',2'-dihydrospiroazetidine-3,3'-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Spiro[azetidine-3,3'-[3H]indole]-1-carboxylic acid, 5'-cyano-1',2'-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 5'-cyano-1',2'-dihydrospiroazetidine-3,3'-indole-1-carboxylate

• MDL： MFCD30499958
• Inchi： 1S/C16H19N3O2/c1-15(2,3)21-14(20)19-9-16(10-19)8-18-13-5-4-11(7-17)6-12(13)16/h4-6,18H,8-10H2,1-3H3
• InChI Key： KIFVLUOWGZQTHU-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC2(C3=C(NC2)C=CC(C#N)=C3)C1

Additional information on tert-butyl 5'-cyano-1',2'-dihydrospiroazetidine-3,3'-indole-1-carboxylate

Introduction to tert-butyl 5'-cyano-1',2'-dihydrospiroazetidine-3,3'-indole-1-carboxylate (CAS No. 2060008-58-2)

Tert-butyl 5'-cyano-1',2'-dihydrospiroazetidine-3,3'-indole-1-carboxylate, identified by its Chemical Abstracts Service number CAS No. 2060008-58-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of spirocyclic heterocycles, which are known for their structural complexity and diverse biological activities. The presence of functional groups such as the cyano group and the spiroazetidine core makes this molecule a promising candidate for further exploration in drug discovery and development.

The molecular structure of tert-butyl 5'-cyano-1',2'-dihydrospiroazetidine-3,3'-indole-1-carboxylate features a unique spirocyclic arrangement, where two heterocyclic rings are connected at a single carbon atom. This spiro configuration introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity when interacting with biological targets. The indole moiety, a well-known pharmacophore in medicinal chemistry, contributes to the compound's potential bioactivity. Additionally, the cyano group at the 5' position introduces a polar character, enhancing solubility and interaction with polar biological targets.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique structural features and potential therapeutic applications. Studies have shown that spirocyclic structures can exhibit enhanced stability and improved pharmacokinetic properties compared to linear or cyclic analogs. The tert-butyl group in this compound not only contributes to steric hindrance but also enhances metabolic stability, making it an attractive scaffold for drug design.

One of the most compelling aspects of tert-butyl 5'-cyano-1',2'-dihydrospiroazetidine-3,3'-indole-1-carboxylate is its potential as a lead compound for the development of novel therapeutic agents. The spiroazetidine core has been identified as a key structural element in several bioactive molecules, particularly those targeting enzymes and receptors involved in disease pathways. The cyano group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, further enhancing binding affinity.

Recent research has highlighted the importance of functional diversity in drug discovery programs. The combination of the spiroazetidine, indole, and cyano functionalities in this compound provides a rich chemical space for exploration. Computational modeling studies have suggested that this molecule could interact with various biological targets, including kinases, proteases, and transcription factors. These interactions could potentially lead to the development of new treatments for conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of tert-butyl 5'-cyano-1',2'-dihydrospiroazetidine-3,3'-indole-1-carboxylate presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires careful construction to ensure regioselectivity and high yield. Advances in synthetic methodologies have made it possible to construct complex spirocyclic structures more efficiently than ever before. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in this context.

In conclusion, tert-butyl 5'-cyano-1',2'-dihydrospiroazetidine-3,3'-indole-1-carboxylate (CAS No. 2060008-58-2) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and its spirocyclic architecture make it an attractive scaffold for drug discovery. Further exploration of this molecule could lead to the identification of novel bioactive agents with therapeutic value.